1-ethyl-6-(4-fluorobenzyl)-4-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-3-methyl-1H-pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione

• IUPAC Name: 1-ethyl-6-[(4-fluorophenyl)methyl]-4-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-3-methylpyrazolo[4,3-d]pyrimidine-5,7-dione
• InChI: InChI=1S/C27H28F2N6O3/c1-3-35-25-24(18(2)30-35)33(27(38)34(26(25)37)16-19-8-10-20(28)11-9-19)17-23(36)32-14-12-31(13-15-32)22-7-5-4-6-21(22)29/h4-11H,3,12-17H2,1-2H3
• InChI Key: HWPMKWRMRNMKAZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N(C(=O)N(C2=O)CC3=CC=C(C=C3)F)CC(=O)N4CCN(CC4)C5=CC=CC=C5F
• Molecular Formula: C27H28F2N6O3
• Molecular Weight: 522.5 g/mol

Description

1-ethyl-6-(4-fluorobenzyl)-4-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-3-methyl-1H-pyrazolo[4,3-d]pyrimidine-5,7(4H,6H)-dione is a useful research compound. Its molecular formula is C27H28F2N6O3 and its molecular weight is 522.557. The purity is usually 95%.
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Scientific Research Applications

Antagonist Activity on Serotonin and Dopamine Receptors

Research has shown that derivatives of the compound have been synthesized and evaluated for their antagonist activity on serotonin (5-HT2) and dopamine receptors. For example, a study by Watanabe et al. reported the synthesis of bicyclic 1,2,4-triazol-3(2H)-one and 1,3,5-triazine-2,4(3H)-dione derivatives, which exhibited potent 5-HT2 antagonist activity, indicating their potential use in neurological disorders treatment (Watanabe et al., 1992).

Herbicidal Activity

Derivatives have also been synthesized for potential agricultural applications, such as herbicidal activity. A study by Li et al. described the facile synthesis of novel herbicidal 1-phenyl-piperazine-2,6-diones, demonstrating significant herbicidal activity, suggesting these derivatives could be developed into new agrochemical agents (Li et al., 2005).

Antimicrobial Activity

In the realm of antimicrobial research, derivatives have been synthesized and evaluated for their antimicrobial activities. Yurttaş et al. synthesized new dithiocarbamate derivatives bearing thiazole/benzothiazole rings and tested them against various microorganism strains, finding some compounds with high antimicrobial activity, which could be valuable in developing new antimicrobial agents (Yurttaş et al., 2016).

Anticancer Activity

Furthermore, derivatives have shown promise in oncology research. Liu et al. synthesized a compound with distinct effective inhibition on the proliferation of some cancer cell lines, pointing to its potential application in cancer therapy (Liu et al., 2016).